

# A Comparative Guide to the Anti-inflammatory Potential of Novel Acetamide Compounds

**Author:** BenchChem Technical Support Team. **Date:** April 2026

## Compound of Interest

Compound Name: 2-(4-aminophenoxy)-N-methylacetamide

CAS No.: 52547-48-5

Cat. No.: B1283165

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of safer and more effective anti-inflammatory therapeutics, novel acetamide derivatives have emerged as a promising class of compounds. Their structural versatility allows for the fine-tuning of pharmacological properties, particularly in the selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. This guide provides an in-depth, objective comparison of the anti-inflammatory potential of various classes of novel acetamide compounds, supported by experimental data, to aid researchers in the identification and development of next-generation anti-inflammatory agents.


## The Inflammatory Pathway: A Focus on Cyclooxygenase (COX)

Inflammation, a complex biological response to harmful stimuli, is orchestrated by a symphony of molecular mediators. Among the most critical are prostaglandins, lipid compounds that play a pivotal role in pain, fever, and swelling. The synthesis of prostaglandins is catalyzed by cyclooxygenase (COX) enzymes, which exist in two primary isoforms: COX-1 and COX-2.

- COX-1 is constitutively expressed in most tissues and is responsible for producing prostaglandins that are crucial for physiological functions, such as protecting the gastric mucosa and maintaining renal blood flow.
- COX-2, on the other hand, is an inducible enzyme, with its expression significantly upregulated at sites of inflammation.[1] This targeted expression makes COX-2 an attractive therapeutic target for anti-inflammatory drugs, as its selective inhibition can reduce inflammation with a lower risk of the gastrointestinal side effects associated with non-selective non-steroidal anti-inflammatory drugs (NSAIDs) that inhibit both isoforms.[2]

The therapeutic strategy underpinning many novel acetamide compounds is the selective inhibition of COX-2, thereby mitigating inflammation while preserving the protective functions of COX-1.

Diagram of the COX-2 Signaling Pathway and Inhibition by Acetamide Derivatives



[Click to download full resolution via product page](#)

Caption: Inhibition of the COX-2 pathway by novel acetamide derivatives.

## Comparative Analysis of Novel Acetamide Derivatives

The acetamide scaffold has been ingeniously modified to create a diverse range of derivatives with potent anti-inflammatory activity. This section compares the in vitro COX-2 inhibitory potential of several key classes of these compounds against the benchmark NSAIDs, Celecoxib and Indomethacin.

## In Vitro Cyclooxygenase (COX) Inhibition

The half-maximal inhibitory concentration (IC<sub>50</sub>) is a critical measure of a drug's potency. A lower IC<sub>50</sub> value indicates a more potent inhibitor. The following table summarizes the reported IC<sub>50</sub> values for various novel acetamide derivatives and standard NSAIDs against COX-1 and COX-2. The selectivity index (SI), calculated as the ratio of IC<sub>50</sub> (COX-1) / IC<sub>50</sub> (COX-2), provides a measure of the compound's preference for inhibiting COX-2 over COX-1. A higher SI indicates greater COX-2 selectivity.

| Compound Class/Name                       | COX-1 IC50 (μM)            | COX-2 IC50 (μM)            | Selectivity Index (SI) (COX-1/COX-2) | Reference(s) |
|-------------------------------------------|----------------------------|----------------------------|--------------------------------------|--------------|
| Phenoxy Acetic Acid Derivatives           |                            |                            |                                      |              |
| Compound 5c                               | >10                        | 0.08 ± 0.01                | >125                                 | [1]          |
| Compound 5d                               | >10                        | 0.09 ± 0.01                | >111.11                              | [1]          |
| Compound 5f                               | >10                        | 0.09 ± 0.01                | >111.11                              | [1]          |
| Compound 10c                              | >10                        | 0.07 ± 0.01                | >142.86                              | [1]          |
| Compound 10f                              | >10                        | 0.06 ± 0.01                | >166.67                              | [1]          |
| Phenol Acetamide Derivatives              |                            |                            |                                      |              |
| Compound 1                                | Not Reported               | 0.768 (mol/L)              | Not Reported                         | [3]          |
| Compound 2                                | Not Reported               | 0.616 (mol/L)              | Not Reported                         | [3]          |
| N-(Benzene sulfonyl)acetamide Derivatives |                            |                            |                                      |              |
| Compound [I]                              | Not Reported               | 0.011                      | Not Reported                         | [4]          |
| Compound [II]                             | Not Reported               | 0.023                      | Not Reported                         | [4]          |
| Thiazole Acetamide Derivatives            |                            |                            |                                      |              |
| Thiazolyl-N-substituted amides            | Low to moderate inhibition | Low to moderate inhibition | Not specified                        | [5]          |
| Standard NSAIDs                           |                            |                            |                                      |              |

|              |              |                |              |                                                                                 |
|--------------|--------------|----------------|--------------|---------------------------------------------------------------------------------|
| Celecoxib    | 2.8 - 15     | 0.0048 - 0.091 | 8.3 - >112.2 | <a href="#">[6]</a> <a href="#">[7]</a> <a href="#">[8]</a> <a href="#">[9]</a> |
| Indomethacin | 0.018 - 0.23 | 0.026 - 0.63   | ~0.04 - 0.88 | <a href="#">[10]</a> <a href="#">[11]</a>                                       |

#### Analysis of In Vitro Data:

The data clearly demonstrates that several novel phenoxy acetic acid and N-(benzene sulfonyl)acetamide derivatives exhibit potent and highly selective COX-2 inhibition, with IC50 values in the nanomolar range, comparable or even superior to the well-established COX-2 inhibitor, Celecoxib.[\[1\]](#)[\[4\]](#) The high selectivity indices of the phenoxy acetic acid derivatives suggest a reduced potential for COX-1 related side effects. The phenol acetamide derivatives, while showing COX-2 inhibition, appear to be less potent.[\[3\]](#) Further structure-activity relationship (SAR) studies on thiazole acetamide derivatives could lead to the development of more potent and selective inhibitors.[\[5\]](#)

## In Vivo Anti-inflammatory Efficacy: The Carrageenan-Induced Paw Edema Model

To translate in vitro findings into a physiological context, the carrageenan-induced paw edema model in rats is a widely accepted and reproducible assay for evaluating the acute anti-inflammatory activity of novel compounds.[\[12\]](#)[\[13\]](#)[\[14\]](#) Sub-plantar injection of carrageenan, a seaweed polysaccharide, induces a localized inflammatory response characterized by swelling (edema).[\[15\]](#) The ability of a test compound to reduce this swelling is a direct measure of its anti-inflammatory efficacy.

While specific in vivo data for all the novel acetamide compounds listed above is not readily available in a comparative format, the general methodology provides a robust framework for their evaluation. For instance, a study on N-(5-(1-methyl-indol-3-yl)-1, 3, 4-thiadiazol-2-yl)-2-(5-substitutedphenyl)-3-(phenylamino)-4 and 5-dihydropyrazol-1-yl) acetamide derivatives showed a percentage of edema inhibition ranging from 46.8% to 49.4%, which was comparable to the standard drug diclofenac (50.0%).[\[2\]](#) Another study on 3,4-diaryl-2-imino-4-thiazoline derivatives reported that compound 2i exhibited 34.7% anti-inflammatory activity, comparable to phenylbutazone (37%).[\[16\]](#)


## Experimental Protocols

For researchers aiming to validate and compare the anti-inflammatory potential of novel acetamide compounds, the following detailed protocols for key in vitro and in vivo assays are provided.

## In Vitro Assay: Lipopolysaccharide (LPS)-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This assay provides a cell-based model to assess the anti-inflammatory activity of compounds by measuring the inhibition of nitric oxide (NO), a pro-inflammatory mediator produced by macrophages upon stimulation with lipopolysaccharide (LPS).<sup>[17]</sup><sup>[18]</sup>

Diagram of the LPS-Induced NO Production Assay Workflow



[Click to download full resolution via product page](#)

Caption: Workflow for the LPS-induced nitric oxide production assay.


### Step-by-Step Protocol:

- **Cell Culture:** Culture RAW 264.7 murine macrophage cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO<sub>2</sub>.
- **Cell Seeding:** Seed the cells in a 96-well plate at a density of  $5 \times 10^4$  cells/well and incubate for 24 hours to allow for cell adherence.[\[18\]](#)
- **Compound Treatment:** Prepare various concentrations of the novel acetamide compounds and a positive control (e.g., L-NG-monomethyl arginine citrate) in fresh, serum-free DMEM. Remove the old medium from the cells and add the compound solutions. Incubate for 1 hour.[\[17\]](#)
- **LPS Stimulation:** After the pre-incubation period, add LPS to each well to a final concentration of 1 µg/mL to induce an inflammatory response. Include a negative control group with cells treated with vehicle only and a stimulated control group with cells treated with LPS only. Incubate the plate for another 24 hours.[\[17\]](#)
- **Nitrite Measurement (Griess Assay):**
  - After incubation, collect 100 µL of the cell culture supernatant from each well.
  - Add 100 µL of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride) to each supernatant sample in a separate 96-well plate.[\[19\]](#)
  - Incubate at room temperature for 10 minutes.
  - Measure the absorbance at 540 nm using a microplate reader.
- **Data Analysis:** The concentration of nitrite, an indicator of NO production, is determined from a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

## In Vivo Assay: Carrageenan-Induced Paw Edema in Rats

This model is a gold standard for assessing the acute anti-inflammatory activity of test compounds.[\[12\]](#)[\[13\]](#)

Diagram of the Carrageenan-Induced Paw Edema Assay Workflow



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the carrageenan-induced paw edema assay.

### Step-by-Step Protocol:

- **Animal Acclimatization and Grouping:** Use male Wistar or Sprague-Dawley rats (180-200 g). Acclimatize the animals to the laboratory conditions for at least one week. On the day of the experiment, randomly divide the rats into groups (n=6 per group): a vehicle control group, a positive control group (e.g., Indomethacin, 10 mg/kg), and test groups for the novel acetamide compounds at various doses.[\[13\]](#)
- **Baseline Measurement:** Measure the initial volume ( $V_0$ ) of the right hind paw of each rat using a plethysmometer.[\[13\]](#)
- **Compound Administration:** Administer the test compounds, vehicle, or positive control orally (p.o.) or intraperitoneally (i.p.) one hour before the carrageenan injection.[\[13\]](#)
- **Induction of Edema:** Inject 0.1 mL of a 1% (w/v) solution of lambda carrageenan in sterile saline into the sub-plantar surface of the right hind paw of each rat.[\[13\]](#)
- **Paw Volume Measurement:** Measure the paw volume ( $V_t$ ) at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection using the plethysmometer.[\[13\]](#)
- **Data Analysis:**
  - Calculate the increase in paw volume (edema) for each rat at each time point:  $\text{Edema (mL)} = V_t - V_0$ .
  - Calculate the percentage of inhibition of edema for each treated group compared to the vehicle control group using the following formula:  $\% \text{ Inhibition} = [ (\text{Edema}_{\text{control}} - \text{Edema}_{\text{treated}}) / \text{Edema}_{\text{control}} ] \times 100$

## Conclusion and Future Directions

The exploration of novel acetamide derivatives has unveiled a promising frontier in the development of anti-inflammatory drugs. The data presented in this guide highlights the potential of several classes of these compounds, particularly phenoxy acetic acid and N-(benzene sulfonyl)acetamide derivatives, to act as potent and selective COX-2 inhibitors. Their efficacy, in some cases surpassing that of established NSAIDs in vitro, underscores the value of continued research in this area.

Future investigations should focus on:

- **Comprehensive In Vivo Studies:** Generating robust in vivo data, including dose-response relationships and pharmacokinetic/pharmacodynamic (PK/PD) profiles, for the most promising in vitro candidates.
- **Structure-Activity Relationship (SAR) Elucidation:** Systematically modifying the acetamide scaffold to optimize potency, selectivity, and drug-like properties.
- **Mechanism of Action Studies:** Investigating potential off-target effects and exploring other anti-inflammatory pathways beyond COX-2 inhibition.
- **Safety and Toxicology Profiling:** Conducting thorough safety assessments to ensure a favorable therapeutic index for clinical translation.

By leveraging the insights and methodologies outlined in this guide, researchers can accelerate the discovery and development of novel acetamide-based anti-inflammatory agents with the potential to offer improved efficacy and safety profiles for patients worldwide.

## References

- Morris, C. J. (2001). Models of Inflammation: Carrageenan-Induced Paw Edema in the Rat. *Current Protocols in Pharmacology*, 12(1), 5.4.1-5.4.6.
- Li, J., Zhang, Y., & Wang, J. (2003). Evaluation of 2 celecoxib derivatives: analgesic effect and selectivity to cyclooxygenase-2/11. *Acta Pharmacologica Sinica*, 24(11), 1137-1142.
- Rowlinson, S. W., Kiefer, J. R., Prusakiewicz, J. J., Pawlitz, J. L., Kozak, K. R., Kalgutkar, A. S., Stallings, W. C., & Marnett, L. J. (2003). The 2'-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor. *Bioorganic & Medicinal Chemistry Letters*, 13(24), 4487-4490.
- Al-Warhi, T., Sabt, A., Al-Ghorbani, M., Al-Sha'er, M. A., Al-Salahi, R., & Marzouk, M. (2024). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors Coupled with Comprehensive Bio-Pharmacological Inquiry, Histopathological Profiling, and Toxicological Scrutiny. *Molecules*, 29(6), 1318.
- Yoshino, T., Kimoto, A., Kobayashi, S., Noguchi, M., Fukunaga, M., Hayashi, A., Miyata, K., & Sasamata, M. (2005). Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor. *Arzneimittelforschung*, 55(8), 462-468.
- BenchChem. (2025). Application Note: Carrageenan-Induced Paw Edema Protocol with Fepradinol.

- Inotiv. (n.d.). Carrageenan Induced Paw Edema (Rat, Mouse). Retrieved from [[Link](#)]
- BenchChem. (2025). A Comparative Analysis of SC-560 and Indomethacin in COX-1 Inhibition.
- Geronikaki, A. A., & Gavalas, A. M. (2006). Adamantane derivatives of thiazolyl-N-substituted amide, as possible non-steroidal anti-inflammatory agents. *European Journal of Medicinal Chemistry*, 41(1), 115-122.
- BenchChem. (2025). A Comparative Analysis of COX-2 Inhibition: 4-Desmethyl-2-methyl Celecoxib versus Celecoxib.
- Singh, P., & Kaur, M. (2023). Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. *ACS Omega*, 8(20), 17765-17793.
- Geronikaki, A., Gavalas, A., & Dearden, J. (2009). Adamantane derivatives of thiazolyl-N-substituted amide, as possible non-steroidal anti-inflammatory agents. *Medicinal Chemistry Research*, 18(2), 121-133.
- Tewtrakul, S., & Subhadhirasakul, S. (2017). Inhibition of LPS-Induced Nitric Oxide Production in RAW 264.7 Cell Lines, DPPH Radical Scavenging and Total Phenolic Content of. *Journal of the Medical Association of Thailand*, 100(Suppl 5), S67-S73.
- Winter, C. A., Risley, E. A., & Nuss, G. W. (1962). Carrageenan-induced paw edema in hind paw of the rat as an assay for anti-inflammatory drugs. *Proceedings of the Society for Experimental Biology and Medicine*, 111, 544-547.
- Morris, C. J. (2003). Carrageenan-Induced Paw Edema in the Rat and Mouse. In *Current Protocols in Pharmacology* (pp. 5.4.1-5.4.6). John Wiley & Sons, Inc.
- Atrushi, K. S., Ameen, D. M., & Abachi, F. T. (2023). An Overview of New Acetamide Derivatives in COX-II Inhibitors. *Pharmaceutical Sciences & Drug Design*, 3, 20-30.
- Atrushi, K. S., Ameen, D. M., & Abachi, F. T. (2023). New Acetamide Derivatives of the COX-II Inhibitors-A Brief Review. *Archives of Pharmacy Practice*, 14(2), 60-68.
- Lee, J. C., Kim, J. D., Park, J. S., & Lee, T. H. (2012). Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of *Ulmus pumila* L. *Journal of the Korean Society for Applied Biological Chemistry*, 55(4), 517-522.
- Al-Ostoot, F. H., Al-Tamimi, A. M., Al-Ghamdi, S. S., & El-Sayed, M. A. A. (2021). Development of a selective COX-2 inhibitor: from synthesis to enhanced efficacy via nano-formulation. *Journal of Drug Delivery Science and Technology*, 63, 102462.
- Su, J.-H., Tseng, Y.-J., Huang, H.-H., Ahmed, A. F., Chen, C.-K., & Sheu, J.-H. (2010). Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesquiterpene Peroxide, Epimuquibilin A. *Molecules*, 15(3), 1661-1669.

- ResearchGate. (n.d.). Graphical representation of IC 50 (COX-1 and COX-2) values for the.... Retrieved from [\[Link\]](#)
- Pontes, A., Vianna, M., & de Oliveira, A. (2016). LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion. *Journal of Nutritional Therapeutics*, 5(2), 49-55.
- Asif, M. (2021). Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review. *Future Journal of Pharmaceutical Sciences*, 7(1), 1-18.
- Prateek, P., Kumar, A., & Singh, S. (2020). SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. *World Journal of Pharmaceutical and Medical Research*, 6(11), 153-157.
- Uivarosi, V., Badea, M., & Olaru, O. T. (2013). New anti-inflammatory thiazolyl-carbonyl-thiosemicarbazides and thiazolyl-azoles with antioxidant properties as potential iNOS inhibitors. *Bioorganic & Medicinal Chemistry*, 21(12), 3465-3474.
- Kumar, A., Sharma, S., & Kumar, P. (2009). Synthesis, anticancer, and anti-inflammatory activity evaluation of methanesulfonamide and amidine derivatives of 3,4-diaryl-2-imino-4-thiazolines. *Bioorganic & Medicinal Chemistry Letters*, 19(16), 4764-4767.
- ResearchGate. (n.d.). Nitric oxide production by RAW 264.7 and MHS macrophages.. Retrieved from [\[Link\]](#)
- De Marino, S., Festa, M., Zollo, F., & Iorizzi, M. (2010). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. *Molecules*, 15(3), 2028-2037.
- De Marino, S., Festa, M., Zollo, F., & Iorizzi, M. (2010). Acetamide Derivatives with Antioxidant Activity and Potential Anti-Inflammatory Activity. *Molecules*, 15(3), 2028-2037.
- BenchChem. (2025).
- Chen, W., et al. (2023). Discovery of multitarget inhibitors with anti-inflammatory and analgesic activities. *Bioorganic & Medicinal Chemistry Letters*, 80, 129101.

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. [mdpi.com](https://mdpi.com) [[mdpi.com](https://mdpi.com)]
- 2. Small molecule compounds with good anti-inflammatory activity reported in the literature from 01/2009 to 05/2021: a review - PMC [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 3. [archivepp.com](https://archivepp.com) [[archivepp.com](https://archivepp.com)]
- 4. Discovery of multitarget inhibitors with anti-inflammatory and analgesic activities | BioWorld [[bioworld.com](https://bioworld.com)]
- 5. Adamantane derivatives of thiazolyl-N-substituted amide, as possible non-steroidal anti-inflammatory agents - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 6. [cdn.amegroups.cn](https://cdn.amegroups.cn) [[cdn.amegroups.cn](https://cdn.amegroups.cn)]
- 7. [apexbt.com](https://apexbt.com) [[apexbt.com](https://apexbt.com)]
- 8. Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 9. [pdf.benchchem.com](https://pdf.benchchem.com) [[pdf.benchchem.com](https://pdf.benchchem.com)]
- 10. [medchemexpress.com](https://medchemexpress.com) [[medchemexpress.com](https://medchemexpress.com)]
- 11. [apexbt.com](https://apexbt.com) [[apexbt.com](https://apexbt.com)]
- 12. [currentprotocols.onlinelibrary.wiley.com](https://currentprotocols.onlinelibrary.wiley.com) [[currentprotocols.onlinelibrary.wiley.com](https://currentprotocols.onlinelibrary.wiley.com)]
- 13. [pdf.benchchem.com](https://pdf.benchchem.com) [[pdf.benchchem.com](https://pdf.benchchem.com)]
- 14. [inotiv.com](https://inotiv.com) [[inotiv.com](https://inotiv.com)]
- 15. Carrageenan-Induced Paw Edema in the Rat and Mouse | Springer Nature Experiments [[experiments.springernature.com](https://experiments.springernature.com)]
- 16. Synthesis, anticancer, and anti-inflammatory activity evaluation of methanesulfonamide and amidine derivatives of 3,4-diaryl-2-imino-4-thiazolines - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 17. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 18. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 19. [thaiscience.info](https://thaiscience.info) [[thaiscience.info](https://thaiscience.info)]
- To cite this document: BenchChem. [A Comparative Guide to the Anti-inflammatory Potential of Novel Acetamide Compounds]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b1283165/docs#a-comparative-guide-to-the-anti-inflammatory-potential-of-novel-acetamide-compounds\]](https://www.benchchem.com/product/b1283165/docs#a-comparative-guide-to-the-anti-inflammatory-potential-of-novel-acetamide-compounds)

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)